Cas no 23153-04-0 (2-iodo-4-(methylsulfanyl)aniline)

• Product name: 2-iodo-4-(methylsulfanyl)aniline
• CAS No: 23153-04-0
• MF: C₇H₈INS
• MW: 265.114592552185
• CID: 4642321
• PubChem ID: 19858575

2-iodo-4-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-iodo-4-(methylsulfanyl)aniline

• Inchi： 1S/C7H8INS/c1-10-5-2-3-7(9)6(8)4-5/h2-4H,9H2,1H3
• InChI Key： GSOYWOHDSKTUTO-UHFFFAOYSA-N
• SMILES： NC1=CC=C(SC)C=C1I

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-iodo-4-(methylsulfanyl)aniline

2-Iodo-4-(Methylsulfanyl)Aniline: A Comprehensive Overview

2-Iodo-4-(Methylsulfanyl)Aniline, with the CAS number 23153-04-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes an aniline backbone substituted with an iodine atom at the 2-position and a methylsulfanyl group at the 4-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical syntheses.

The synthesis of 2-Iodo-4-(Methylsulfanyl)Aniline typically involves a multi-step process. One common approach is the iodination of an aniline derivative followed by the introduction of the methylsulfanyl group through a nucleophilic substitution reaction. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes. These improvements have made 2-Iodo-4-(Methylsulfanyl)Aniline more accessible for research and industrial applications.

2-Iodo-4-(Methylsulfanyl)Aniline has found applications in diverse areas, including drug discovery, material synthesis, and sensor development. In drug discovery, this compound serves as a versatile intermediate for constructing bioactive molecules with potential therapeutic properties. For instance, its ability to undergo various coupling reactions makes it a valuable precursor for synthesizing complex heterocyclic compounds that are often associated with pharmacological activity.

In materials science, 2-Iodo-4-(Methylsulfanyl)Aniline has been utilized in the preparation of advanced materials such as conductive polymers and organic semiconductors. The methylsulfanyl group contributes to the molecule's solubility and stability, while the iodine atom provides sites for further functionalization. Recent studies have explored its use in creating self-healing materials and stimuli-responsive systems, highlighting its potential in next-generation technologies.

The electronic properties of 2-Iodo-4-(Methylsulfanyl)Aniline make it an attractive candidate for use in optoelectronic devices. Researchers have investigated its role as a dopant in organic light-emitting diodes (OLEDs), where it enhances device performance by improving charge transport properties. Additionally, its ability to undergo redox reactions has been leveraged in energy storage applications, such as supercapacitors and batteries.

In terms of biological activity, 2-Iodo-4-(Methylsulfanyl)Aniline has shown promise as an anti-inflammatory agent. Studies have demonstrated that it can inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs. Furthermore, its sulfur-containing group contributes to its antioxidant properties, which may be beneficial in combating oxidative stress-related diseases.

The latest research on 2-Iodo-4-(Methylsulfanyl)Aniline has focused on its application in nanotechnology. Scientists have explored its use as a precursor for synthesizing nanoparticles with tailored properties for biomedical imaging and drug delivery systems. The compound's ability to form stable complexes with metal ions has been exploited to create biocompatible nanoparticles that can be used for targeted therapy.

In conclusion, 2-Iodo-4-(Methylsulfanyl)Aniline, with CAS number 23153-04-0, is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative materials and therapies. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.